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Compound of Interest

Compound Name: 7-Methoxyisoquinoline

Cat. No.: B1361142

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for 7-Methoxyisoquinoline. The information is intended to
equip laboratory personnel with the knowledge necessary to handle this compound safely and
effectively. 7-Methoxyisoquinoline is a heterocyclic aromatic compound with applications in
pharmaceutical research and organic synthesis, notably as a scaffold in the development of
new drugs and as a building block for more complex molecules.[1][2] Its derivatives have been
investigated for their potential as anti-cancer and neuroprotective agents.[1]

General Information

e Chemical Name: 7-Methoxyisoquinoline

e Synonyms: 7-Isoquinolinyl methyl ether, Isoquinoline, 7-methoxy-[3]
e CAS Number: 39989-39-4[1][3]

e Molecular Formula: C10HoNO[1][3]

o Applications: Utilized in pharmaceutical development, as a building block for bioactive
molecules, in the synthesis of natural products, and in materials science for creating
fluorescent probes and organic light-emitting diodes (OLEDS).[1][2]
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 7-

Methoxyisoquinoline.

Property Value Source(s)
Molecular Weight 159.18 g/mol [3]
Appearance Brown to grey powder [1]

Purity =>99% (GC) [1]

Storage Store at 0 - 8 °C, tightly closed.  [1][4]

Hazards Identification

7-Methoxyisoquinoline is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are summarized in the

table and diagram below.

GHS Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity, H335: May cause respiratory
Single Exposure irritation
Hazardous to the Aquatic 3 H412: Harmful to aquatic life

Environment, Long-Term

with long lasting effects
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Sources:[3][4]

GHS Hazard Relationship Diagram

7-Methoxyisoquinoline

]
CioHsNO I

GHS Hazard Statements

H302  Harmful if swallowed H311  Toxic in contact with skin H315  Causes skin irritation H319  Causes serious eye irritation H335  May cause respiratory irritation H412  Harmful to aquatic life with long lasting effects

Route of Exposure

Skin Contact Eye Contact Ingestion I

First Alid Actions

Move to fresh air. Take off immediately all contaminated clothing. Rinse cautiously with water for several minutes.

Rinse mouth.

Make victim drink water (two glasses at most).

If not breathing, give artificial respiration. Remove contact lenses, if present and easy to do. Continue rinsing.

Rinse skin with water/shower. |

Medical Attention

Get medical attention. Call a physician immediately. Call an ophthalmologist.
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( Fire Incident W
L Fire Involving 7-Methoxyisoquinoline J

Firefighting Actions

Potentiall Hazards

A
Hazardous combustion gases may be released:
- Carbon oxides (CO, COz)
- Nitrogen oxides (NOx)
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( Accidental Release 1
L |)
1
Immediate Precaui/ions

Ensure adequate ventilation Wear appropriate PPE (see Section 8) Avoid breathing vapors and contact with substance Evacuate the area

4 Containment & Cleanup h
Y

Prevent entry into drains and waterways

Absorb with inert material (e.g., Chemizorb®)

Collect and place in a suitable, sealed container for disposal

Clean the affected area

Disposal
Y

Dispose of waste in accordance with local, state, and federal regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361142#7-methoxyisoquinoline-safety-handling-
and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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